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An In-depth Technical Guide on the Discovery of New Chromium-Based Perovskite Oxides

Introduction to Chromium-Based Perovskite Oxides

Perovskite oxides, with the general formula ABOs, are a class of materials known for their wide
range of structural and electronic properties. The versatility of the perovskite structure allows
for the substitution of a variety of cations at the A and B sites, leading to a vast array of
compounds with tunable properties. Chromium-based perovskite oxides, in particular, have
garnered significant interest due to their intriguing magnetic and electronic characteristics,
which make them promising candidates for applications in spintronics, catalysis, and energy
conversion and storage.[1][2][3]

Recent research has focused on the discovery and characterization of novel chromium-based
perovskite oxides, aiming to uncover new physical phenomena and to engineer materials with
enhanced functionalities. This technical guide provides a comprehensive overview of recently
discovered chromium-based perovskite oxides, detailing their synthesis, properties, and the
experimental protocols used for their characterization.

Newly Discovered Chromium-Based Perovskite
Oxides

Sr2CrOas: A Layered Perovskite with Novel Magnetic
Ordering
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Recent studies have elucidated the magnetic ground state of the layered chromium-based
perovskite, Sr=CrOa.[4] This compound is isostructural to the parent compound of high-T_c
superconductors, La2CuOa, and shares a similar magnetic ground state.[4] X-ray scattering
measurements have revealed a magnetic Néel order below 110 K and a surprising stripe-like
ordering below 50 K.[4] These two electronic orders appear to coexist at low temperatures,
which is a novel phenomenon among transition metal oxides.[4]

SrCrOzH: A High-Pressure Synthesis of a Novel
Oxyhydride Perovskite

A novel oxyhydride perovskite, SrCrOzH, has been successfully synthesized using a high-
pressure, high-temperature method.[5] This compound crystallizes in an ideal cubic perovskite
structure (space group Pm-3m) with a disordered arrangement of oxygen and hydrogen
anions.[5] Remarkably, SrCrOzH exhibits G-type antiferromagnetic ordering at a high Néel
temperature (T_N) of 380 K, which is among the highest for chromium oxides.[5] The magnetic
moment at 25 K was determined to be 2.37(4) p_B, which is slightly smaller than the expected
3 p_B for a Cr3* ion.[5]

HgCrOs: A Novel Cubic Perovskite with Thermoelectric
Potential

First-principles calculations have been used to investigate the structural, thermodynamic, and
magnetic properties of a novel cubic perovskite, HgCrOs.[1] This material is predicted to have
promising thermoelectric properties, with a figure of merit (ZT) value close to one at room
temperature, indicating its potential for efficient heat-to-electricity conversion.[1] The magnetic
properties of HgCrOs are influenced by a significant charge transfer from mercury and
chromium to oxygen, resulting in a magnetic moment in the interstitial region.[1]

Data Summary of Newly Discovered Chromium-
Based Perovskite Oxides
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Experimental Protocols
Synthesis Methodologies

The synthesis of novel chromium-based perovskite oxides often requires specialized
techniques to achieve the desired phase and stoichiometry.

e High-Pressure, High-Temperature Synthesis (for SrCrO2zH):

o A stoichiometric mixture of SrO, Cr203, and TiHz (as a hydrogen source) is sealed in a
platinum capsule.

o The capsule is subjected to high pressure (e.g., 2 GPa) and high temperature (e.g., 1000
°C) in a cubic-anvil high-pressure apparatus.
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o The sample is held at these conditions for a specific duration (e.g., 30 minutes) to allow for
the reaction to complete.

o The temperature is then quenched to room temperature before releasing the pressure.

e Solid-State Reaction:

o High-purity precursor powders (e.g., oxides, carbonates) are weighed in stoichiometric
amounts.

o The powders are thoroughly mixed and ground, often using a mortar and pestle or ball
milling.

o The mixture is pressed into pellets and calcined at high temperatures (e.g., 1000-1400 °C)
in a controlled atmosphere.

o Intermediate grinding and re-pelletizing steps may be necessary to ensure a
homogeneous single-phase product.[2]

e Aqueous Precipitation (for Cr203 Nanopatrticles):

o A chromium salt solution, such as chromium sulfate (Cr2(SOa)s), is prepared in deionized
water.[6]

o A precipitating agent, like ammonium hydroxide, is added to the solution to induce the
formation of chromium hydroxide precipitate.[6]

o The precipitate is then washed, dried, and calcined at a specific temperature to obtain
Cr20s3 nanopatrticles.[6]

Characterization Techniques

A suite of characterization techniques is employed to determine the structural, magnetic, and
electronic properties of newly synthesized chromium-based perovskite oxides.

o X-ray Diffraction (XRD): Used to identify the crystal structure, phase purity, and lattice
parameters of the synthesized materials.[6][7]
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» Neutron Powder Diffraction (NPD): Essential for determining the magnetic structure and
refining the crystal structure, especially for locating light elements like hydrogen.[5]

e Synchrotron X-ray and Neutron Scattering: Advanced techniques that provide high-resolution
structural and magnetic information, enabling the observation of subtle phenomena like
stripe-like ordering.[4][8]

e Scanning Electron Microscopy (SEM): Provides information on the surface morphology and
microstructure of the material.[6][7]

e Transmission Electron Microscopy (TEM): Used to investigate the morphology, crystal
structure, and defects at the nanoscale.[6]

o X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine
the elemental composition and oxidation states of the constituent elements.[9]

o Magnetic Susceptibility Measurements: Performed to determine the magnetic transition
temperatures (e.g., Néel temperature) and to characterize the magnetic behavior of the
material.

Experimental and Synthesis Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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